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Compound of Interest

Compound Name: (3-Bromopropyl)benzene

Cat. No.: B042933 Get Quote

(3-Bromopropyl)benzene: A Comprehensive
Technical Guide
This technical guide provides an in-depth overview of the chemical properties, structure,

synthesis, and reactivity of (3-bromopropyl)benzene. It is intended for researchers, scientists,

and professionals in the field of drug development and materials science who utilize this

versatile chemical intermediate.

Chemical Properties and Structure
(3-Bromopropyl)benzene, also known as 3-phenylpropyl bromide, is an organic compound

that serves as a key intermediate in various chemical syntheses. Its chemical structure consists

of a benzene ring attached to a three-carbon propyl chain with a bromine atom at the terminal

position.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 1-Bromo-3-phenylpropane[1][2]

CAS Number 637-59-2[1][2][3][4]

Molecular Formula C₉H₁₁Br[1][2][3][4]

Molecular Weight 199.09 g/mol [3][4]

SMILES C1=CC=C(C=C1)CCCBr[5]

InChI
InChI=1S/C9H11Br/c10-8-4-7-9-5-2-1-3-6-9/h1-

3,5-6H,4,7-8H2[2][5]

Table 2: Physical and Chemical Properties

Property Value

Appearance Clear, colorless to light yellow liquid[4]

Boiling Point 237-238 °C[4]

Melting Point -34 °C to -39 °C[6]

Density 1.31 g/mL at 25 °C[4]

Solubility
Insoluble in water; soluble in chloroform and

ethyl acetate.[6]

Refractive Index 1.546[7]

Flash Point 102 °C[8]

Synthesis and Reactivity
(3-Bromopropyl)benzene is a valuable reagent due to the reactivity of the bromine atom,

which acts as a good leaving group in nucleophilic substitution reactions.

Synthesis
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A common method for the synthesis of (3-bromopropyl)benzene involves the anti-

Markovnikov hydrobromination of allylbenzene. This reaction is typically carried out in the

presence of peroxides, which initiate a free-radical chain reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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